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Compound of Interest

Compound Name: Chitobiose octaacetate

Cat. No.: B15589258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides in-depth information on the safety, handling, and storage of

chitobiose octaacetate. The following sections detail its chemical and physical properties,

toxicological data, proper handling and storage procedures, and a representative experimental

protocol for its synthesis from a readily available biopolymer, chitin.

Chemical and Physical Properties
Chitobiose octaacetate is a derivative of chitobiose, a disaccharide unit of chitin. It is

characterized by the presence of eight acetate groups, which significantly alters its solubility

and reactivity compared to its parent molecule. A summary of its key quantitative data is

presented in the table below for easy reference and comparison.
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Property Value Source(s)

Chemical Formula C₂₈H₄₀N₂O₁₇
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 676.62 g/mol
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 41670-99-9
--INVALID-LINK--, --INVALID-

LINK--

Appearance White to off-white solid --INVALID-LINK--

Melting Point 304-405°C (decomposes) --INVALID-LINK--

Boiling Point Not determined --INVALID-LINK--

Solubility

Soluble in DMSO and DMF

(~20 mg/mL), slightly soluble in

ethanol (~0.5 mg/mL) and a

1:1 solution of DMSO:PBS (pH

7.2) (~0.5 mg/mL). Sparingly

soluble in aqueous buffers.

--INVALID-LINK--

Storage Temperature -20°C
--INVALID-LINK--, --INVALID-

LINK--

Stability ≥ 4 years at -20°C --INVALID-LINK--

Safety and Toxicology
Based on available Safety Data Sheets (SDS), chitobiose octaacetate is not classified as a

hazardous substance according to the Globally Harmonized System (GHS).[1] However, as

with any chemical substance, it should be handled with care, following standard laboratory

safety practices.

Hazard Ratings:
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Rating System Health Flammability Reactivity

NFPA 0 0 0

HMIS 0 0 0

Source: Cayman Chemical Safety Data Sheet.[1]

Toxicological Information:

Direct toxicological data for chitobiose octaacetate is limited. However, studies on related

chitooligosaccharides suggest a low toxicity profile. For instance, some chitooligosaccharides

are considered "practically non-toxic" to aquatic organisms like Lemna minor. Furthermore,

studies on chitobiose and chitotriose have indicated a protective effect against CCl₄-induced

hepatotoxicity in rats, suggesting potential antioxidant activity. It is important to note that these

findings are not specific to the octaacetate form and further research is needed to fully

elucidate the toxicological profile of chitobiose octaacetate.

GHS Hazard Statements: None.[1]

Precautionary Statements: Although not classified as hazardous, the following general

precautionary measures are recommended:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P262: Do not get in eyes, on skin, or on clothing.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Handling and Personal Protective Equipment (PPE)
When handling chitobiose octaacetate, it is crucial to adhere to good laboratory practices to

minimize exposure and ensure safety.

Engineering Controls:

Work in a well-ventilated area, preferably in a fume hood, especially when handling the

powder to avoid dust formation.
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses are recommended.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Although some

sources state that gloves are not strictly required, it is good practice to wear them to avoid

skin contact.[1]

Skin and Body Protection: A laboratory coat should be worn.

Respiratory Protection: If working with large quantities of powder or in a poorly ventilated

area, a NIOSH-approved respirator for dusts is recommended.

Hygiene Measures:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

The following diagram illustrates a logical workflow for the safe handling of chitobiose
octaacetate.

Preparation Handling Post-Handling

Assess Hazards
(Review SDS)

Gather Appropriate PPE
(Gloves, Goggles, Lab Coat)

Proceed if understood
Work in Ventilated Area

(Fume Hood)
Ready to handle Avoid Dust Formation Transfer Carefully Clean Work AreaHandling complete Dispose of Waste Properly Store at -20°C Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for Chitobiose Octaacetate.

Storage and Stability
Proper storage is essential to maintain the integrity and stability of chitobiose octaacetate.

Storage Temperature: Store in a tightly sealed container at -20°C.[2]
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Stability: The compound is stable for at least four years when stored under the

recommended conditions.[2]

Incompatibilities: Avoid contact with strong oxidizing agents.

Moisture: Keep the container tightly closed to prevent moisture absorption.

The following diagram outlines the key considerations for the proper storage of chitobiose
octaacetate.
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Storage Conditions

Stability

Store at -20°C

Stable for ≥ 4 years

Tightly Sealed Container Protect from Moisture Away from Strong
Oxidizing Agents
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Part 1: Chitin Extraction

Part 2: Acetolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ijsr.net [ijsr.net]

2. hrcak.srce.hr [hrcak.srce.hr]

To cite this document: BenchChem. [Chitobiose Octaacetate: A Comprehensive Technical
Guide to Safety, Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589258#chitobiose-octaacetate-safety-handling-
and-storage-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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